Cas no 94856-12-9 (1-(4-Tert-butylphenyl)-4,4,4-trifluorobutane-1,3-dione)

• Product Name: 1-(4-Tert-butylphenyl)-4,4,4-trifluorobutane-1,3-dione
• CAS No: 94856-12-9
• MF: C₁₄H₁₅F₃O₂
• MW: 272.262914896011
• MDL: MFCD03421399
• CID: 891308
• PubChem ID: 16394820
• Update Time: 2025-10-29

1-(4-Tert-butylphenyl)-4,4,4-trifluorobutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-TERT-BUTYL-PHENYL)-4,4,4-TRIFLUORO-BUTANE-1,3-DIONE
• CS-0240464
• 94856-12-9
• VS-02338
• EN300-228545
• C14H15F3O2
• 1-[4-(1,1-dimethylethyl)phenyl]-4,4,4-trifluoro-1,3-butanedione
• AKOS000210359
• 1-(4-tert-butylphenyl)-4,4,4-trifluorobutane-1,3-dione
• 1-(4-(tert-butyl)phenyl)-4,4,4-trifluorobutane-1,3-dione
• A922735
• 1-(4-Tert-butylphenyl)-4,4,4-trifluorobutane-1,3-dione

• MDL： MFCD03421399
• Inchi： 1S/C14H15F3O2/c1-13(2,3)10-6-4-9(5-7-10)11(18)8-12(19)14(15,16)17/h4-7H,8H2,1-3H3
• InChI Key： UROAUAWOKMUVMK-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1C=CC(=CC=1)C(C)(C)C)=O)=O)(F)F

Computed Properties

• Exact Mass: 272.10200
• Monoisotopic Mass: 272.10241420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14000
• LogP: 3.68830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Tert-butylphenyl)-4,4,4-trifluorobutane-1,3-dione

Recent Advances in the Study of 1-(4-Tert-butylphenyl)-4,4,4-trifluorobutane-1,3-dione (CAS: 94856-12-9)

1-(4-Tert-butylphenyl)-4,4,4-trifluorobutane-1,3-dione (CAS: 94856-12-9) is a fluorinated β-diketone compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and electronic properties. Recent studies have explored its potential applications in medicinal chemistry, particularly as a key intermediate in the synthesis of bioactive molecules and as a ligand in metal-catalyzed reactions. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, characterization, and biological relevance.

A recent study published in the Journal of Medicinal Chemistry investigated the role of 1-(4-Tert-butylphenyl)-4,4,4-trifluorobutane-1,3-dione as a precursor in the development of novel kinase inhibitors. The study demonstrated that the trifluoromethyl group in the compound enhances its binding affinity to specific kinase targets, making it a promising scaffold for drug design. The researchers utilized density functional theory (DFT) calculations to elucidate the electronic effects of the trifluoromethyl group, providing insights into its reactivity and stability.

In another study, the compound was employed as a ligand in the synthesis of luminescent lanthanide complexes. The research, published in Inorganic Chemistry, highlighted the compound's ability to form stable complexes with europium(III) and terbium(III) ions, resulting in materials with potential applications in bioimaging and sensing. The study also reported the compound's high quantum yield and photostability, which are critical for its use in optical applications.

Further investigations into the biological activity of 1-(4-Tert-butylphenyl)-4,4,4-trifluorobutane-1,3-dione have revealed its potential as an antimicrobial agent. A study in the European Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy studies.

In addition to its biological applications, the compound has also been explored in materials science. A recent publication in ACS Applied Materials & Interfaces described its use as a building block for the synthesis of organic semiconductors. The study reported that the compound's electron-withdrawing trifluoromethyl group facilitates charge transport, making it a valuable component in the development of high-performance electronic devices.

In conclusion, 1-(4-Tert-butylphenyl)-4,4,4-trifluorobutane-1,3-dione (CAS: 94856-12-9) is a versatile compound with wide-ranging applications in medicinal chemistry, materials science, and bioimaging. Its unique structural features, particularly the trifluoromethyl group, contribute to its reactivity and functionality, making it a valuable tool for researchers in the chemical and biological sciences. Future studies are expected to further explore its potential in drug discovery and advanced materials development.